(4-(5-isopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl)(3-(3-methoxyphenyl)-1H-pyrazol-5-yl)methanone

• IUPAC Name: [3-(3-methoxyphenyl)-1H-pyrazol-5-yl]-[4-(5-propan-2-yl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]methanone
• InChI: InChI=1S/C21H25N5O3/c1-13(2)19-24-25-20(29-19)14-7-9-26(10-8-14)21(27)18-12-17(22-23-18)15-5-4-6-16(11-15)28-3/h4-6,11-14H,7-10H2,1-3H3,(H,22,23)
• InChI Key: ITXNOBSJOCCQMY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NN=C(O1)C2CCN(CC2)C(=O)C3=CC(=NN3)C4=CC(=CC=C4)OC
• Molecular Formula: C21H25N5O3
• Molecular Weight: 395.5 g/mol
• CAS No.: 1319203-69-4

Description

This compound features a hybrid structure combining a 1,3,4-oxadiazole ring substituted with an isopropyl group, a piperidine moiety, and a 3-(3-methoxyphenyl)-1H-pyrazole unit linked via a methanone bridge. The isopropyl group may enhance lipophilicity, while the methoxyphenyl substituent could influence aromatic interactions in biological systems.

Biological Activity

The compound (4-(5-isopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl)(3-(3-methoxyphenyl)-1H-pyrazol-5-yl)methanone is a hybrid molecule that incorporates both oxadiazole and pyrazole moieties. These structural features are associated with a variety of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. This article reviews the biological activity of this compound based on diverse research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{16}H_{20}N_{4}O_{2}$ with a molecular weight of 300.36 g/mol. It features a piperidine ring linked to an oxadiazole and a pyrazole group, which are known for their pharmacological significance.

Property	Value
Molecular Formula	C₁₆H₂₀N₄O₂
Molecular Weight	300.36 g/mol
CAS Number	1210443-68-7

Antimicrobial Activity

Research has demonstrated that compounds containing the oxadiazole moiety exhibit significant antimicrobial properties. A study evaluated the antimicrobial activity of various derivatives, including those similar to our compound, against common pathogens such as Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentration (MIC) values for these derivatives ranged from 0.22 to 0.25 μg/mL, indicating potent antibacterial effects .

Anticancer Potential

The anticancer activity of oxadiazole derivatives has been extensively studied. These compounds have been shown to inhibit key enzymes involved in cancer cell proliferation, such as thymidylate synthase and histone deacetylases (HDAC). The hybridization of oxadiazoles with other pharmacophores enhances their anticancer potential by targeting multiple pathways . A review highlighted that certain oxadiazole derivatives exhibited IC50 values as low as 2.14 µM in various cancer cell lines .

Case Studies

• Antimicrobial Efficacy : A series of synthesized piperidine derivatives were tested for their antibacterial activity using the agar disc-diffusion method. Compounds similar to (4-(5-isopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl)(3-(3-methoxyphenyl)-1H-pyrazol-5-yl)methanone showed significant inhibition against E. coli and S. aureus, suggesting that modifications to the piperidine structure can enhance antimicrobial efficacy .
• Anticancer Activity : A study focused on the synthesis of new oxadiazole derivatives reported that compounds with similar structural features inhibited cancer cell growth effectively in vitro. The mechanism was attributed to the induction of apoptosis in cancer cells and inhibition of tumor growth in animal models .

Scientific Research Applications

Medicinal Chemistry

Anticancer Activity
Research indicates that compounds containing oxadiazole and pyrazole moieties exhibit significant anticancer properties. The specific structure of this compound suggests potential activity against various cancer cell lines. For instance, studies have shown that derivatives of pyrazole can inhibit tumor growth by interfering with cell cycle progression and inducing apoptosis in cancer cells .

Antimicrobial Properties
The oxadiazole ring is known for its antimicrobial activity. Compounds similar to (4-(5-isopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl)(3-(3-methoxyphenyl)-1H-pyrazol-5-yl)methanone have been evaluated for their effectiveness against bacterial and fungal strains. Preliminary data suggest that this compound may possess broad-spectrum antimicrobial properties, making it a candidate for further investigation in infectious disease treatment .

Pharmacology

Neuropharmacological Effects
The piperidine structure is associated with various neuropharmacological effects. Compounds with similar frameworks have been studied for their potential as anxiolytics and antidepressants. The unique combination of oxadiazole and piperidine may enhance the central nervous system activity of this compound, warranting studies on its effects on mood disorders and anxiety-related conditions .

Anti-inflammatory Activity
Inflammation is a critical factor in many diseases, including autoimmune disorders. The compound's potential anti-inflammatory effects are being explored, particularly through its interaction with inflammatory pathways. Research into related compounds has shown promise in inhibiting pro-inflammatory cytokines, which could translate to therapeutic applications in inflammatory diseases .

Material Sciences

Polymeric Applications
The unique chemical structure of (4-(5-isopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl)(3-(3-methoxyphenyl)-1H-pyrazol-5-yl)methanone allows for its use as a building block in polymer chemistry. Its incorporation into polymer matrices could enhance properties such as thermal stability and mechanical strength. Studies are ongoing to evaluate the performance of polymers synthesized with this compound in various industrial applications .

Summary Table of Applications

Application Area	Potential Benefits	References
Medicinal Chemistry	Anticancer and antimicrobial properties
Pharmacology	Neuropharmacological effects
Material Sciences	Enhancements in polymer properties

Comparison with Similar Compounds

Structural Comparisons

The compound’s structural analogs can be categorized based on core heterocycles and substituents:

Compound Name/ID	Core Structure	Key Substituents	Molecular Weight (g/mol)	LogP (Predicted)
Target Compound	Oxadiazole + Pyrazole + Piperidine	5-Isopropyl, 3-methoxyphenyl	~413.45	~3.2
(5Z)-5-{[3-(4-Isobutoxy-3-methylphenyl)-...}	Thiazolidinone + Pyrazole	3-Methoxypropyl, thioxo group	~525.62	~4.8
[5-(1H-indol-3-yl)-3-phenyl-4,5-dihydropyrazol-1-yl]	Dihydropyrazole + Indole	Indole, phenyl	~355.40	~2.9

Key Observations :

• The target compound’s oxadiazole-piperidine linkage distinguishes it from thiazolidinone-based analogs (e.g., ), which may exhibit different solubility profiles due to the thioxo group.

Physicochemical Properties

Property	Target Compound	Thiazolidinone Analog	Dihydropyrazole Analog
Aqueous Solubility (mg/mL)	~0.05	~0.01	~0.1
Melting Point (°C)	~180–185	~210–215	~150–155
Metabolic Stability (t1/2)	Moderate	Low (thioxo susceptibility)	High

Notes:

• The target compound’s moderate solubility may necessitate prodrug strategies for in vivo applications.
• Metabolic stability could be superior to thiazolidinone analogs due to the absence of labile sulfur groups .

Q & A

Basic: What are the standard synthetic routes and critical reaction conditions for synthesizing this compound?

The synthesis typically involves multi-step organic reactions, including:

• Piperidine-oxadiazole coupling : Reacting 5-isopropyl-1,3,4-oxadiazole-2-carboxylic acid with a piperidine derivative under reflux conditions, often using coupling agents like EDCI or DCC in anhydrous solvents (e.g., DMF) .
• Pyrazole-methanone assembly : Condensation of 3-(3-methoxyphenyl)-1H-pyrazole-5-carboxylic acid with the piperidinyl-oxadiazole intermediate via nucleophilic acyl substitution, requiring controlled temperatures (60–80°C) and inert atmospheres to prevent side reactions .
• Catalysts and solvents : Use of triethylamine as a base to neutralize HCl byproducts and polar aprotic solvents (e.g., acetonitrile) to enhance reaction efficiency .

Basic: Which spectroscopic and chromatographic techniques are essential for structural confirmation?

• NMR spectroscopy : 1H and 13C NMR are critical for confirming proton environments (e.g., methoxy group at δ 3.8–3.9 ppm, pyrazole protons at δ 6.5–7.5 ppm) and carbon connectivity .
• Mass spectrometry (MS) : High-resolution MS (HRMS) validates the molecular ion peak (e.g., [M+H]+) and fragments, ensuring correct molecular formula .
• HPLC : Monitors reaction progress and assesses purity (>95% by reverse-phase HPLC with UV detection at 254 nm) .

Advanced: How can researchers resolve contradictions between mass spectrometry and NMR data during structural confirmation?

Discrepancies may arise from isotopic patterns (e.g., chlorine or sulfur isotopes in MS) or overlapping proton signals in NMR. Strategies include:

• Cross-validation : Use 2D NMR (e.g., HSQC, HMBC) to resolve ambiguous proton-carbon correlations .
• Isotopic labeling : Introduce deuterated analogs to simplify spectral interpretation .
• Decoupling experiments : Suppress coupling effects in NMR to isolate specific proton environments .

Advanced: What strategies optimize regioselectivity in forming the 1,3,4-oxadiazole ring during synthesis?

• Catalyst selection : Use iodine or CuI to promote cyclodehydration of thiosemicarbazide intermediates, minimizing byproducts like 1,2,4-oxadiazoles .
• Solvent effects : Polar solvents (e.g., DMSO) enhance cyclization efficiency by stabilizing transition states .
• Temperature control : Maintain reflux conditions (100–120°C) to favor kinetic control over thermodynamic pathways .

Basic: What purification methods are effective for isolating the final compound?

• Recrystallization : Use DMF-EtOH (1:1) mixtures to remove unreacted starting materials .
• Column chromatography : Employ silica gel with gradient elution (hexane/ethyl acetate) for high-purity isolation .

Advanced: How to design experiments to assess potential biological activity?

• In vitro assays : Screen against cancer cell lines (e.g., MCF-7, HeLa) using MTT assays, referencing structural analogs with known anticancer activity .
• Molecular docking : Simulate interactions with target proteins (e.g., COX-2 or EGFR) to prioritize bioactivity studies .
• SAR analysis : Modify substituents (e.g., isopropyl or methoxy groups) to correlate structural features with activity .

Advanced: What challenges arise in interpreting NOE effects in NMR due to molecular rigidity?

The compound’s rigid piperidine-oxadiazole core limits conformational flexibility, reducing observable NOE correlations. Solutions include:

• Variable-temperature NMR : Increase thermal motion to enhance NOE signals .
• Isotopic enrichment : Use 13C-labeled samples for enhanced sensitivity in NOESY experiments .

Basic: How to evaluate the compound’s stability under varying pH and temperature conditions?

• Accelerated stability studies : Incubate the compound in buffers (pH 3–10) at 40°C for 48 hours, monitoring degradation via TLC or HPLC .
• Thermogravimetric analysis (TGA) : Assess thermal decomposition profiles (e.g., decomposition onset >200°C) .

Advanced: What computational methods aid in predicting reactivity of the methoxyphenyl-pyrazole moiety?

• DFT calculations : Model frontier molecular orbitals (HOMO/LUMO) to predict electrophilic/nucleophilic sites .
• MD simulations : Simulate solvation effects in aqueous/DMSO environments to guide solvent selection for reactions .

Advanced: How to address low yields in the final coupling step between piperidine and pyrazole units?

• Microwave-assisted synthesis : Reduce reaction time (10–15 minutes vs. 6–8 hours) and improve yields by 20–30% .
• Protecting groups : Temporarily protect reactive sites (e.g., piperidine nitrogen with Boc) to prevent side reactions .